Cas no 153473-53-1 (Acetamide,N-[2-[4-(1H-indol-2-ylcarbonyl)-1-piperazinyl]-3-pyridinyl]-)

• Product Name: Acetamide,N-[2-[4-(1H-indol-2-ylcarbonyl)-1-piperazinyl]-3-pyridinyl]-
• CAS No: 153473-53-1
• MF: C₂₀H₂₁N₅O₂
• MW: 363.413043737412
• CID: 202432
• PubChem ID: 453395
• Update Time: 2025-04-19

Acetamide,N-[2-[4-(1H-indol-2-ylcarbonyl)-1-piperazinyl]-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[2-[4-(1H-indol-2-ylcarbonyl)-1-piperazinyl]-3-pyridinyl]-
• Acetamide, N-(2-(4-(1H-indol-2-ylcarbonyl)-1-piperazinyl)-3-pyridinyl)-
• N-[2-[4-(1H-indole-2-carbonyl)piperazin-1-yl]pyridin-3-yl]acetamide
• N-(2-Indolcarbonyl)-N'-((3-acetylamino)-2-pyridinyl)piperazine
• DTXSID90165334
• N-[2-[4-(1H-indole-2-carbonyl)piperazin-1-yl]-3-pyridyl]acetamide
• 153473-53-1
• N-(2-Indolcarbonyl)-N'-[(3-acetylamino)-2-pyridinyl]piperazine
• N-(2-(4-(1H-Indole-2-carbonyl)piperazin-1-yl)pyridin-3-yl)acetamide
• Acetamide, N-[2-[4-(1H-indol-2-ylcarbonyl)-1-piperazinyl]-3-pyridinyl]-
• CHEMBL6650

• Inchi： 1S/C20H21N5O2/c1-14(26)22-17-7-4-8-21-19(17)24-9-11-25(12-10-24)20(27)18-13-15-5-2-3-6-16(15)23-18/h2-8,13,23H,9-12H2,1H3,(H,22,26)
• InChI Key： FNDQRFSLHZLXNS-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC=CC=2N1)N1CCN(C2C(=CC=CN=2)NC(C)=O)CC1

Computed Properties

• Exact Mass: 363.16973
• Monoisotopic Mass: 363.169525
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3
• XLogP3: 1.9

Experimental Properties

• Density: 1.353
• Boiling Point: 686.3°C at 760 mmHg
• Flash Point: 368.9°C
• Refractive Index: 1.704
• PSA: 81.33